[2-Nitro-4-(trifluoromethyl)phenyl]methanamine;hydrochloride

• IUPAC Name: [2-nitro-4-(trifluoromethyl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C8H7F3N2O2.ClH/c9-8(10,11)6-2-1-5(4-12)7(3-6)13(14)15;/h1-3H,4,12H2;1H
• InChI Key: ZBVFIQQMTJUNAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])CN.Cl
• Molecular Formula: C8H8ClF3N2O2
• Molecular Weight: 256.61 g/mol

Description

“[2-Nitro-4-(trifluoromethyl)phenyl]methanamine;hydrochloride” is a chemical compound with the molecular formula C8H7F3N2O2 and a molecular weight of 256.61.

Molecular Structure Analysis

The InChI code for “[2-Nitro-4-(trifluoromethyl)phenyl]methanamine;hydrochloride” is 1S/C8H7F3N2O2.ClH/c9-8(10,11)6-2-1-5(4-12)7(3-6)13(14)15;/h1-3H,4,12H2;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“[2-Nitro-4-(trifluoromethyl)phenyl]methanamine;hydrochloride” is a salt. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

• Synthesis of Organic Compounds

  • An efficient synthetic method for 2, 3-dihydro-1H-indene-1-methanamine derivatives, related to the query compound, was developed. These compounds are valuable in various chemical syntheses (Zhou et al., 2013).
  • The synthesis of new benzylamino coumarin derivatives was reported, highlighting the versatility of similar compounds in organic synthesis (Dekić et al., 2020).

• Structural Characterization in Drug Synthesis

  • The compound was identified as a side product in the synthesis of new anti-tuberculosis drug candidates, indicating its relevance in pharmaceutical research (Eckhardt et al., 2020).

• Development of Novel Pharmaceuticals

  • The compound was part of a study on the synthesis and evaluation of novel derivatives of 6-amino-2-phenylbenzothiazoles, which demonstrated cytostatic activities against various cancer cell lines (Racané et al., 2006).

• Material Science and Polymer Synthesis

  • The compound was used in the preparation of new diamines for the synthesis of poly(keto ether ether amide)s, highlighting its role in advanced material science (Sabbaghian et al., 2015).

• Visualization in Agricultural Chemistry

  • A novel fluorescent glucose-fipronil conjugate, related to the query compound, was synthesized for visualizing the movement of glycosyl insecticides in plants (Wang et al., 2014).

• Catalysis and Chemical Reactions

  • The compound was part of research on efficient transfer hydrogenation reactions with quinazoline-based ruthenium complexes, contributing to the field of catalysis (Karabuğa et al., 2015).

Safety and Hazards

The safety data sheet (SDS) for “[2-Nitro-4-(trifluoromethyl)phenyl]methanamine;hydrochloride” indicates that it may cause skin and eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and using only outdoors or in a well-ventilated area.